Cas no 134964-55-9 (2-(3-Methoxystyryl)phenol)

• Product Name: 2-(3-Methoxystyryl)phenol
• CAS No: 134964-55-9
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 1041002
• PubChem ID: 11241622
• Update Time: 2025-06-13

2-(3-Methoxystyryl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxystyryl)phenol
• 2-Hydroxy-3'-methoxystilbene
• 2-[(E)-2-(3-methoxyphenyl)ethenyl]phenol
• AKOS015909645
• Phenol, 2-[2-(3-methoxyphenyl)ethenyl]-, (E)-
• SCHEMBL9419855
• AS-62926
• A12048
• (E)-2-(3-Methoxystyryl)phenol
• 134964-55-9
• CHEMBL3736063

• Inchi： 1S/C15H14O2/c1-17-14-7-4-5-12(11-14)9-10-13-6-2-3-8-15(13)16/h2-11,16H,1H3/b10-9+
• InChI Key： CKADNPRLDAEDMO-MDZDMXLPSA-N
• SMILES： O(C)C1=CC=CC(=C1)/C=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-Methoxystyryl)phenol

Professional Introduction to Compound with CAS No. 134964-55-9 and Product Name: 2-(3-Methoxystyryl)phenol

2-(3-Methoxystyryl)phenol, identified by the Chemical Abstracts Service (CAS) number 134964-55-9, is a significant compound in the field of pharmaceutical chemistry and materials science. This molecule, featuring a phenolic group attached to a styryl moiety with a methoxy substituent, has garnered attention due to its unique structural and functional properties. The combination of these structural elements imparts distinct chemical reactivity and biological activity, making it a valuable candidate for various applications in drug discovery and material development.

The 2-(3-Methoxystyryl)phenol structure consists of a benzene ring substituted with a hydroxyl group at the para position relative to the styryl group. The methoxy group on the styryl part enhances the electron density of the aromatic system, influencing its interaction with biological targets. This compound’s ability to engage in π-π stacking interactions and hydrogen bonding makes it particularly interesting for designing molecular recognition systems.

In recent years, 2-(3-Methoxystyryl)phenol has been explored for its potential in pharmaceutical applications. Studies have demonstrated its role as an intermediate in synthesizing bioactive molecules, including those with anti-inflammatory and antioxidant properties. The phenolic moiety is well-known for its ability to scavenge free radicals, while the styryl group can modulate receptor binding affinity. This dual functionality has led researchers to investigate its efficacy in treating various inflammatory and oxidative stress-related disorders.

One of the most compelling aspects of 2-(3-Methoxystyryl)phenol is its versatility in material science applications. Its aromatic structure allows for the design of advanced materials with tailored electronic properties. For instance, this compound has been utilized in the development of organic semiconductors and light-emitting diodes (OLEDs). The methoxy substituent enhances solubility, facilitating its incorporation into polymeric matrices without compromising its electronic characteristics. Such applications highlight the compound’s importance in advancing next-generation electronic devices.

Recent research has also focused on the photophysical properties of 2-(3-Methoxystyryl)phenol. Its ability to absorb and emit light in the visible spectrum makes it a promising candidate for use in photodynamic therapy (PDT). PDT involves using light-sensitive compounds to generate reactive oxygen species that selectively target diseased cells. The structural features of 2-(3-Methoxystyryl)phenol allow it to be activated by specific wavelengths of light, making it an effective photosensitizer for treating tumors and other pathological conditions.

The synthesis of 2-(3-Methoxystyryl)phenol involves multi-step organic reactions that highlight its synthetic utility. Common synthetic routes include cross-coupling reactions such as Suzuki or Heck couplings, followed by functional group transformations to introduce the hydroxyl and methoxy groups. These synthetic strategies not only provide access to this compound but also demonstrate its role as a building block for more complex molecules.

In conclusion, 2-(3-Methoxystyryl)phenol (CAS No. 134964-55-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced electronic materials. As research continues to uncover new functionalities and applications, this compound is poised to play an increasingly important role in scientific innovation.